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Compound of Interest

Compound Name: Luteolin 7-glucuronide

Cat. No.: B191770 Get Quote

FOR IMMEDIATE RELEASE

Wuhan, China – November 25, 2025 – This technical guide provides an in-depth overview of

Luteolin 7-glucuronide, a flavonoid with significant anti-inflammatory and antioxidant

properties. This document is intended for researchers, scientists, and drug development

professionals interested in the therapeutic potential of this natural compound.

Core Compound Specifications
Luteolin 7-glucuronide, a flavone glycoside, is a subject of growing interest in

pharmacological research.[1] Key identifiers and properties are summarized below.
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Property Value Source(s)

CAS Number 29741-10-4 [2][3][4][5]

Molecular Formula C₂₁H₁₈O₁₂

Molecular Weight 462.36 g/mol

Alternate Names

Luteolin-7-O-glucuronide,

Luteolin 7-O-beta-D-

glucuronopyranoside

Physical Description Yellow powder

Solubility
DMSO, Pyridine, Methanol,

Ethanol

Biological Activity and Mechanism of Action
Luteolin 7-glucuronide exhibits potent anti-inflammatory and antioxidant activities. Its primary

mechanism of action involves the modulation of key signaling pathways in response to

inflammatory stimuli, such as lipopolysaccharide (LPS).

Anti-inflammatory Effects
In macrophage cell lines such as RAW 264.7, Luteolin 7-glucuronide has been shown to

inhibit the production of pro-inflammatory mediators. This is achieved through the

downregulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. Specifically, it

inhibits the degradation of IκBα, preventing the nuclear translocation of the p65 subunit of NF-

κB. This, in turn, suppresses the expression of inflammatory enzymes like inducible nitric oxide

synthase (iNOS) and cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines including

Interleukin-6 (IL-6), Interleukin-1β (IL-1β), and Tumor Necrosis Factor-alpha (TNF-α).

Antioxidant Effects
The antioxidant properties of Luteolin 7-glucuronide are mediated through the activation of

the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. By promoting the

nuclear translocation of Nrf2, it enhances the expression of antioxidant enzymes such as heme

oxygenase-1 (HO-1).
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Caption: Signaling pathways modulated by Luteolin 7-glucuronide.

Experimental Protocols
This section details the methodologies for key experiments to evaluate the bioactivity of

Luteolin 7-glucuronide.

Cell Culture and Treatment
The murine macrophage cell line RAW 264.7 is a standard model for in vitro inflammation

studies.

Cell Culture: RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are

maintained at 37°C in a humidified atmosphere with 5% CO₂.
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LPS Stimulation: To induce an inflammatory response, RAW 264.7 cells are stimulated with

lipopolysaccharide (LPS). A typical concentration used is 1 µg/mL.

Luteolin 7-glucuronide Treatment: Cells are pre-treated with varying concentrations of

Luteolin 7-glucuronide for a specified period (e.g., 2 hours) before LPS stimulation.

Nitric Oxide (NO) Production Assay (Griess Assay)
This assay measures the accumulation of nitrite, a stable metabolite of NO, in the cell culture

supernatant.

Sample Collection: After treatment with Luteolin 7-glucuronide and/or LPS, collect the cell

culture supernatant.

Griess Reagent Preparation: The Griess reagent is a mixture of 1% sulfanilamide in 5%

phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

Reaction: Mix equal volumes of the cell supernatant and the Griess reagent.

Incubation: Incubate the mixture at room temperature for 10-15 minutes, protected from light.

Measurement: Measure the absorbance at 540 nm using a microplate reader. The

concentration of nitrite is determined from a sodium nitrite standard curve.
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Caption: Workflow for the Griess assay to measure nitric oxide production.
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Western Blot Analysis
This technique is used to detect the protein levels of key components in the NF-κB and Nrf2

signaling pathways.

Protein Extraction: Lyse the treated cells and quantify the protein concentration.

SDS-PAGE: Separate the protein lysates by sodium dodecyl-sulfate polyacrylamide gel

electrophoresis.

Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-

buffered saline with Tween 20) to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the

target proteins (e.g., phospho-p65, iNOS, COX-2, Nrf2, HO-1, and a loading control like β-

actin).

Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Quantitative Real-Time PCR (qRT-PCR)
qRT-PCR is employed to measure the mRNA expression levels of inflammatory genes.

RNA Extraction: Isolate total RNA from the treated cells.

cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).

PCR Amplification: Perform real-time PCR using gene-specific primers for iNOS, COX-2,

TNF-α, IL-6, IL-1β, and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

Data Analysis: Analyze the relative gene expression using the ΔΔCt method.
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DPPH Radical Scavenging Assay
This assay assesses the free radical scavenging activity of Luteolin 7-glucuronide.

DPPH Solution: Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

Reaction Mixture: Mix the DPPH solution with various concentrations of Luteolin 7-
glucuronide.

Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g.,

30 minutes).

Measurement: Measure the absorbance of the solution at 517 nm. A decrease in absorbance

indicates radical scavenging activity.

Calculation: The percentage of radical scavenging activity is calculated relative to a control

without the antioxidant.

Conclusion
Luteolin 7-glucuronide demonstrates significant potential as a therapeutic agent due to its

potent anti-inflammatory and antioxidant properties. The experimental protocols outlined in this

guide provide a framework for researchers to further investigate its mechanisms of action and

explore its applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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